Cas no 1805251-45-9 (4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805251-45-9
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4864632
• Update Time: 2025-05-20

4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-5-3(1-10)2-13-6(7(11)12)4(5)8(14)15/h2,7H,1H2,(H,14,15)
• InChI Key： AYMLNLROEWNFBM-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid

4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805251-45-9)

The compound 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805251-45-9) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The molecule's structure features a pyridine ring substituted with bromine, a chloromethyl group, a difluoromethyl group, and a carboxylic acid moiety, making it a complex yet functional molecule.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and agrochemical development. The presence of halogen substituents, such as bromine and chlorine, enhances the molecule's stability and bioavailability, making it an attractive candidate for pharmacological applications. Additionally, the difluoromethyl group introduces unique electronic effects that can modulate the compound's reactivity and selectivity in various chemical reactions.

One of the most promising applications of 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid is in the field of pest control. Researchers have demonstrated that this compound exhibits potent insecticidal activity against several agricultural pests, including aphids and whiteflies. Its ability to disrupt insect nervous systems through selective targeting of ion channels makes it a potential alternative to conventional pesticides, which often face resistance issues.

In the pharmaceutical sector, this compound has shown potential as a lead molecule for developing new anti-inflammatory agents. Studies have indicated that the brominated pyridine derivative can inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests its potential use in treating conditions like arthritis and other inflammatory disorders.

The synthesis of 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid involves a multi-step process that combines halogenation, alkylation, and carboxylation reactions. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process, ensuring high yields and purity.

From an environmental perspective, the compound's biodegradability has been a focus of recent research. Initial findings suggest that under specific conditions, the molecule can undergo microbial degradation, reducing its persistence in the environment. This is crucial for its application in agrochemicals, where minimizing ecological impact is a priority.

In conclusion, 4-Bromo-5-(chloromethyl)-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805251-45-9) represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure and functional groups make it a valuable asset in both chemical synthesis and drug development. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern medicine and sustainable agriculture.